N-(3-chloro-4-methoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide
• InChI: InChI=1S/C23H18ClN3O3/c1-30-20-12-11-16(13-18(20)24)25-21(28)14-27-19-10-6-5-9-17(19)22(26-23(27)29)15-7-3-2-4-8-15/h2-13H,14H2,1H3,(H,25,28)
• InChI Key: DQEQBGXOGQFLCD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN2C3=CC=CC=C3C(=NC2=O)C4=CC=CC=C4)Cl
• Molecular Formula: C23H18ClN3O3
• Molecular Weight: 419.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide, also known as CMQA, is a synthetic compound that has attracted interest in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Structural Insights

• A study highlighted the design and synthesis of novel quinazolinyl acetamides, including compounds structurally related to N-(3-chloro-4-methoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide, to explore their analgesic and anti-inflammatory activities. The research found that these compounds, particularly 2-(ethylamino)-N-(4-oxo-2-phenylquinazolin-3(3H)-yl)acetamide, showed potent analgesic and anti-inflammatory effects, with minimal ulcerogenic potential compared to aspirin (Alagarsamy et al., 2015).
• Another study on the structural aspects of amide-containing isoquinoline derivatives found that certain compounds exhibited enhanced fluorescence upon forming host–guest complexes, indicating potential applications in material science and bioimaging (Karmakar, Sarma, & Baruah, 2007).

Pharmacological Activities and Potential Applications

• Research into the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes has provided insights into the metabolic pathways of compounds structurally related to N-(3-chloro-4-methoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide. Such studies are crucial for understanding the environmental impact and safety profiles of these chemicals (Coleman et al., 2000).
• An investigation into the anxiolytic and antidepressant properties of α-[4-oxoquinazolin-3(4H)-yl]carboxylic acid anilides, including derivatives structurally similar to the compound , demonstrated significant psychotropic potential, suggesting applications in the development of new psychiatric medications (Tyurenkov et al., 2013).